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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

applications, and safety considerations of diethylene glycol ethyl methyl ether (DEGEME). The

information is curated for researchers, scientists, and professionals in drug development who

may utilize this versatile solvent in their work.

Physicochemical Properties
Diethylene glycol ethyl methyl ether is a colorless, hygroscopic liquid with a mild, characteristic

odor.[1] It is a member of the glycol ether family and is valued for its excellent solvency, low

volatility, and miscibility with water and many organic solvents.[1]

Table 1: Physical and Chemical Properties of Diethylene Glycol Ethyl Methyl Ether
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Property Value Source(s)

Molecular Formula C7H16O3 [2]

Molecular Weight 148.20 g/mol [3]

CAS Number 1002-67-1 [3]

EC Number 213-691-2

Appearance Clear, colorless liquid

Odor Mild, characteristic

Boiling Point 190-195 °C

Melting Point -72 °C [3]

Flash Point 82 - 83 °C [3]

Density
Approximately 0.925 - 0.975

g/cm³
[3]

Water Solubility 76 g/L (miscible) [3][4]

Vapor Pressure 0.52 mm Hg at 25 °C

Applications in Research and Industry
DEGEME's unique properties make it a valuable component in a wide array of applications,

from industrial processes to personal care products.

Table 2: Key Applications of Diethylene Glycol Ethyl Methyl Ether
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Sector Specific Uses References

Coatings and Inks

Solvent in water-based and

solvent-based formulations to

improve flow, leveling, and

drying time. Improves pigment

dispersion and adhesion in

printing inks.

Cleaning Products

Effective in dissolving oils,

greases, and other residues in

degreasers, surface cleaners,

and metal cleaning solutions.

[5]

Personal Care

Solvent for fragrances and

active ingredients in perfumes,

deodorants, and lotions.

Enhances spreadability and

acts as a coupling agent in hair

care products.

Electronics

Used as a cleaning agent for

precision cleaning of electronic

components.

Textiles
Aids in dye penetration and

color fixation on fabrics.
[5]

Agrochemicals

Acts as a solvent in the

formulation of pesticides and

herbicides to ensure even

distribution of active

ingredients.

[5]

Automotive

Component in brake fluid

formulations, contributing to

optimal viscosity and stability.

[5]

Chemical Synthesis Used as a reaction medium

due to its high boiling point and

stability. Also used in the
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production of polyurethane

elastomers.

Toxicological and Safety Profile
Understanding the toxicological and safety profile of DEGEME is critical for its handling and

application. It is considered to have a moderate toxicity profile.[1]

Table 3: Toxicological Data for Diethylene Glycol Ethyl Methyl Ether

Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat (female) Oral > 2000 mg/kg bw [6]

Acute Dermal

Toxicity (LD50)

Rat

(male/female)
Dermal > 2000 mg/kg bw [6]

Aquatic

Invertebrate

Toxicity (EC50)

Daphnia magna -
> 93.6 mg/L (48

h)
[6]

Algal Toxicity

(EC50)

Pseudokirchnerie

lla

subcapcapitata

-
> 89.5 mg/L (72

h)
[6]

Microorganism

Toxicity (EC50)
Activated sludge -

> 1000 mg/L (3

h)
[6]

Safety and Handling Precautions:

Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-

impermeable gloves, and fire/flame resistant and impervious clothing.[6]

Ventilation: Ensure adequate ventilation to minimize exposure to vapors.[6]

First Aid: In case of inhalation, move the individual to fresh air. For skin contact, remove

contaminated clothing and rinse the skin. For eye contact, rinse with pure water for at least

15 minutes. If ingested, rinse the mouth with water.[6]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.

Environmental Fate
DEGEME is readily biodegradable and has a low potential to bioaccumulate. Its high water

solubility and low organic carbon partition coefficient suggest it will likely remain dissolved in

water and be transported in the water column.[7] Volatilization from moist soil or water surfaces

is not expected to be a significant fate process.[8]

Experimental Protocols
Detailed experimental protocols are essential for the accurate characterization and quality

control of DEGEME.

Purity Analysis by Gas Chromatography (GC)
Objective: To determine the purity of a diethylene glycol ethyl methyl ether sample.

Methodology:

Instrument: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A capillary column suitable for the analysis of polar compounds (e.g., a polyethylene

glycol-based column).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10°C/minute to 220°C.

Final hold: Hold at 220°C for 5 minutes.

Injector and Detector Temperatures:

Injector: 250°C
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Detector: 280°C

Sample Preparation: Dilute the DEGEME sample in a suitable solvent (e.g., methanol or

dichloromethane) to an appropriate concentration.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis: Identify the peak corresponding to DEGEME based on its retention time,

which is determined by running a standard. Calculate the purity by determining the area of

the DEGEME peak as a percentage of the total area of all peaks in the chromatogram.

Synthesis and Metabolic Pathways
Synthesis of Diethylene Glycol Ethyl Methyl Ether
One common method for the synthesis of diethylene glycol ethyl methyl ether is the Williamson

ether synthesis. This process involves the reaction of a sodium alcoholate with a

halogenomethane.[9]

Diethylene Glycol
Monoethyl Ether Sodium AlcoholateReaction with alkali

Alkali (e.g., NaOH)

Diethylene Glycol
Ethyl Methyl Ether

Williamson Reaction

Halogenomethane
(e.g., CH3Cl)

Salt (e.g., NaCl)

Click to download full resolution via product page

Caption: Williamson ether synthesis of DEGEME.

General Metabolic Pathway of Glycol Ethers
Glycol ethers, including DEGEME, can undergo two primary oxidative metabolic pathways in

the body. The metabolism of these compounds is a key factor in their toxicological profile.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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